Cas no 69816-35-9 (6-(Trifluoromethyl)pyrazin-2-amine)

• Product Name: 6-(Trifluoromethyl)pyrazin-2-amine
• CAS No: 69816-35-9
• MF: C₅H₄F₃N₃
• MW: 163.100570678711
• MDL: MFCD10697803
• CID: 1079020
• PubChem ID: 13341114
• Update Time: 2025-11-02

6-(Trifluoromethyl)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethyl)pyrazin-2-amine
• 6-Trifluoromethyl-pyrazin-2-ylamine
• 2-Amino-6-trifluormethylpyrazin
• 2-amino-6-trifluoromethylpyrazine
• FMBKXKZEXQCCFM-UHFFFAOYSA-N
• Pyrazinamine, 6-(trifluoromethyl)-
• FCH882046
• 2-Pyrazinamine, 6-(trifluoromethyl)-
• RP02286
• AB60533
• AX8168018
• ST2406392
• Y9858

• MDL： MFCD10697803
• Inchi： 1S/C5H4F3N3/c6-5(7,8)3-1-10-2-4(9)11-3/h1-2H,(H2,9,11)
• InChI Key： FMBKXKZEXQCCFM-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(N)N=1)(F)F

Computed Properties

• Exact Mass: 163.03600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 135
• XLogP3: 0.9
• Topological Polar Surface Area: 51.8

Experimental Properties

• Density: 1.46
• Refractive Index: 1.478
• PSA: 51.80000
• LogP: 1.65880

6-(Trifluoromethyl)pyrazin-2-amine Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 6-(Trifluoromethyl)pyrazin-2-amine

6-(Trifluoromethyl)pyrazin-2-amine (CAS No. 69816-35-9): A Versatile Building Block in Modern Organic Synthesis

The compound 6-(Trifluoromethyl)pyrazin-2-amine (CAS No. 69816-35-9) is a highly specialized heterocyclic amine that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group attached to a pyrazine ring, makes it a valuable intermediate for designing novel bioactive molecules. Researchers and industry professionals frequently search for terms like "6-(Trifluoromethyl)pyrazin-2-amine synthesis", "CAS 69816-35-9 applications", and "trifluoromethyl pyrazine derivatives", reflecting its growing relevance in drug discovery and material science.

One of the key reasons for the popularity of 6-(Trifluoromethyl)pyrazin-2-amine lies in its role as a building block in medicinal chemistry. The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of drug candidates, a feature highly sought after in the development of new therapeutics. Recent studies have explored its potential in targeting kinase inhibitors and antiviral agents, aligning with the current global focus on innovative treatments for diseases like cancer and viral infections. Searches for "pyrazine-based drug candidates" and "CF3-containing heterocycles" highlight the compound's intersection with cutting-edge research.

Beyond pharmaceuticals, 6-(Trifluoromethyl)pyrazin-2-amine finds applications in agrochemicals, where its derivatives contribute to the development of next-generation pesticides and herbicides. The trifluoromethyl moiety's ability to modulate lipophilicity and binding affinity makes it indispensable in designing compounds with improved efficacy and environmental safety. Queries such as "trifluoromethyl pyrazine in crop protection" and "69816-35-9 agrochemical uses" underscore its importance in sustainable agriculture solutions.

The synthesis of 6-(Trifluoromethyl)pyrazin-2-amine typically involves multi-step organic reactions, including halogenation, amination, and cross-coupling processes. Recent advancements in flow chemistry and catalysis have optimized its production, addressing challenges like yield and purity. This aligns with the broader industry trend toward green chemistry and process intensification, topics frequently searched by chemists and engineers. Keywords such as "efficient synthesis of 6-(Trifluoromethyl)pyrazin-2-amine" and "CAS 69816-35-9 scalable production" reflect these technical interests.

In material science, the compound's electronic properties are being explored for applications in organic electronics and photovoltaic materials. The pyrazine core, combined with the electron-withdrawing trifluoromethyl group, offers tunable optoelectronic characteristics, making it a candidate for OLEDs and sensors. Searches for "CF3-pyrazine in materials science" and "69816-35-9 electronic applications" demonstrate its cross-disciplinary appeal.

Quality control and analytical characterization of 6-(Trifluoromethyl)pyrazin-2-amine are critical for ensuring its performance in end-use applications. Techniques like HPLC, NMR, and mass spectrometry are commonly employed, with researchers often searching for "CAS 69816-35-9 purity standards" and "analytical methods for trifluoromethyl pyrazines". Regulatory compliance and safety data are also frequently queried, emphasizing the need for transparent documentation.

In summary, 6-(Trifluoromethyl)pyrazin-2-amine (CAS No. 69816-35-9) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and adaptability to modern synthetic methods position it as a key player in innovation-driven industries. As research continues to uncover new possibilities, this compound will likely remain a focal point for scientists and engineers worldwide.